Journal Name:IEEE Transactions on Sustainable Energy
Journal ISSN:1949-3029
IF:8.31
Journal Website:http://www.ieee-pes.org/ieee-transactions-on-sustainable-energy
Year of Origin:0
Publisher:Institute of Electrical and Electronics Engineers Inc.
Number of Articles Per Year:185
Publishing Cycle:
OA or Not:Not
IEEE Transactions on Sustainable Energy ( IF 8.31 ) Pub Date: 2022-06-21 , DOI:
10.1080/00387010.2022.2085751
AbstractAn excellent enhancement performance surface-enhanced Raman spectroscopy substrate with high sensitivity and repeatability was fabricated to meet the real-time detection of acute respiratory syndrome coronavirus 2 spike-1 protein. The substrate based on silver/titanium dioxide nanocomposites is synthesized by hydrothermal and magnetron sputtering methods on titanium foil, which is characterized by X-ray powder diffraction and scanning electron microscope and employed on rhodamine 6G and spike-1 protein to get the limit of detection with 10−8 M and 10 ng/mL, respectively. It is found that the sensitivity can be effectively enhanced with dropwise condensation by exploring the effects of freezing treatment and the evaporation process.
IEEE Transactions on Sustainable Energy ( IF 8.31 ) Pub Date: 2023-05-04 , DOI:
10.1080/00387010.2023.2206474
AbstractAbuse of dopings is one of the serious issues affecting competitive sports globally. Traditional means of analysis for doping detection face the challenges of costly, bulky, and complicated pretreatment, as well as long detection times. Therefore, it is critical to achieve on-site and rapid detection for dopings. Herein, we proposed a strategy for ultrasensitive and quick detection of multiple dopings using a combination of liquid phase extraction and surface-enhanced Raman spectroscopy. The clenbuterol, methadone, oxycodone, and chlordiazepoxide were four dopings, which could be detected conveniently in human saliva and urine using the above approach. The limit of detection for clenbuterol, methadone, oxycodone, and chlordiazepoxide in saliva were 25, 10, 50, and 25 ng/mL, respectively, and in urine, 25, 5, 50, and 25 ng/mL. Finally, in about a minute, four dopings at concentration of 100 ng/mL in saliva and urine can be detected accurately and synchronously. This synchronous detection strategy further demonstrates the enormous advantages of SERS in on-site and rapid detection of multiple drugs.
IEEE Transactions on Sustainable Energy ( IF 8.31 ) Pub Date: 2023-02-13 , DOI:
10.1080/00387010.2023.2175872
AbstractRelativistic multichannel theory has been used to calculate the even-parity Rydberg states and odd-parity autoionizing (AI) Rydberg spectrum converging to the limit of second and third excited core states of selenium (Se), taking into account the ionic core dipole polarization effect caused by the Rydberg electron. Six even-parity Rydberg series 4s24p3(4So)np3P0,1,2 and 4s24p3(4So)np5P1,2,3 are calculated, along with AI Rydberg states converging to 4s24p3(2D3/2o) or 4s24p3(2D5/2o) in Jπ=(1)−,(2)− or (3)− symmetry. In general, there is less than a 0.05 difference between calculated and experimental quantum defects. The influence of the perturbers on quantum defects and peak profiles has all been investigated. The accuracy of our calculations allows us to provide a reliable the assignment of the measured AI Rydberg states and the accompanying total angular momentum.
IEEE Transactions on Sustainable Energy ( IF 8.31 ) Pub Date: 2023-01-13 , DOI:
10.1080/00387010.2023.2165505
AbstractWith the development of modern industry, it can be said that from industrial production to the basic necessities of life, plastic products can be seen everywhere. What follows is the disposal of plastic waste. How to deal with plastic waste correctly is closely related to people’s health and the earth’s environment. In this paper, laser-induced breakdown spectroscopy is applied for the online in situ detection of plastic and its combustion smoke. According to the spectrum obtained, the main components of plastics are Ca, Mg, Na, K, C, H and O. In the spectrum of smoke, the characteristic peaks of the elements C, H, O and N are observed. In addition, the online detection of heavy metal pollution is simulated. Finally, principal component analysis and error back propagation artificial neural networks were applied for the identification of different plastics and their combustion smoke, and the identification accuracy reaches 92.73% and 77.42% respectively. All the results indicate that laser-induced breakdown spectroscopy technology has great potential in the identification of similar objects and the monitoring of air pollutants.
IEEE Transactions on Sustainable Energy ( IF 8.31 ) Pub Date: 2023-04-08 , DOI:
10.1080/00387010.2023.2197992
AbstractTerahertz spectroscopic studies of 4-octyloxybenzoic acid, 4-decyloxybenzoic acid and 4-hexylbenzoic acid liquid crystals were performed using the Fourier Transform Infrared method. The materials are characterized by distinct absorption bands in the 6–18 terahertz frequency range. A good correspondence was observed between the experimental frequencies and theoretical frequencies of the single molecule obtained by Density Functional Theory calculations for all the three compounds. The spectra of the studied compounds had three bands, which appeared at similar frequencies and with the same vibration modes. 4-Octyloxybenzoic acid, 4-decyloxybenzoic acid and 4-hexylbenzoic acid had two absorption bands that appeared at similar frequencies and exhibited different vibration modes. This study interestingly demonstrates that even though compounds of an almost similar molecular structure might output bands at the same frequencies, the correspondence might not be apparent. The single molecule model frequencies and experimental frequencies for 4-decyloxybenzoic acid and 4-octyloxybenzoic acid further revealed that all the observed bands are due to intramolecular interaction. However, the 4-hexylbenzoic acid spectrum has one apparently intermolecular band. This work addresses the limitation in the intermediate terahertz spectroscopic studies of liquid crystals and furthermore emphasizes the robustness of Fourier Transform Infrared technique in identifying materials with similar attributes.
IEEE Transactions on Sustainable Energy ( IF 8.31 ) Pub Date: 2022-06-15 , DOI:
10.1080/00387010.2022.2084112
AbstractFourier Transform Infrared spectra of pure acrylic acid (ARA), dibutyl ether, and their binary solutions at various acid concentrations have been recorded. Density functional theory calculations on ARA monomers and dimers have been carried out. In addition to the cis–cis and trans–trans dimers, cis–trans dimers also exist in liquid acid. The dimer ring formed by carboxyl group has an asymmetry. The experimental asymmetric and symmetric hydroxyl and carbonyl stretching bands have been assigned. Shifts suffered by the absorption bands in binary solutions have been analyzed in view of the formation of heteromolecular hydrogen bonds.
IEEE Transactions on Sustainable Energy ( IF 8.31 ) Pub Date: 2022-06-01 , DOI:
10.1080/00387010.2022.2080227
AbstractNitroaromatic compounds are expansively used in the manufacturing of pharmaceuticals, pesticides, plasticizers, azo dyes and explosives. Nitrophenolic compounds can accumulate in the soil as a result of hydrolysis of several insecticides such asparathion, methyl parathion, and fenitrothion which can cause propitious effects to the biological systems. In optimized geometry hyperconjugation of nitro and dicarboxylic acid groups with the ring system increases the electron density of the aromatic system. Electron localized Function and Localized orbital Locator Analysis has value in a region wherein indicates high localization of electrons due to the presence of covalent bond, a lone pair of electrons or a nuclear shell in that region. In Nuclear Magnetic Resonance analysis signals in highly deshielded region clearly indicates the presence of carboxylic carbon in the compound. From vibrational assignments, broadening and red shifting depicts the level of intermolecular hydrogen bonding.In-vitro antimicrobial activity results clearly reveal that in all the four strains, activity increases with increase in compound concentration and the inhibition of the strains also increases. From both molecular docking and In-vitro Antimicrobial Activity the title compound can be certified that it inhibits antimicrobial activity and it is a pesticide.
IEEE Transactions on Sustainable Energy ( IF 8.31 ) Pub Date: 2023-01-11 , DOI:
10.1080/00387010.2023.2165506
AbstractAnthropogenic activities are the major source of chemical pollutants including heavy metals in the coastal ecosystem which may accumulate in the aquatic organisms through the food web. Metal contamination in the marine fish pose serious threat to human health. This study deals with the human health risks of metal accumulation from Sarda orientalis consumption. The quantities of heavy metals were investigated in muscle, gills, and liver of striped bonito from the commercial landings of Karachi Fish Harbor, Pakistan (northern Arabian Sea). Risk for human health was evaluated by iron, zinc, manganese, copper, lead, cadmium, estimated daily intake, hazard index, and risk index. The hazard index value is <1, indicating that the estimated exposure is below reference dose for the relevant metals for monsoon, winter, and pre-monsoon. The mean hazard index for iron, zinc, manganese, copper, lead, and cadmium was 1.20 × 10−2 for consumers. The mean risk index of lead for S. orientalis was 7.39 × 10−9. As a result, the metals did not exceed the World Health Organization’s and the United States Environmental Protection Agency’s toxicological reference.
IEEE Transactions on Sustainable Energy ( IF 8.31 ) Pub Date: 2022-09-01 , DOI:
10.1080/00387010.2022.2117200
AbstractQuality assessment of medicinal, aromatic plants and plant parts, and spices are to large extent based on estimation of active molecules. Such estimations require high cost, time consuming and laboratory bound methods like High Performance Liquid Chromatography. These methods can handle very few samples at a time and have no portability. Raman spectrometer has been demonstrated to be useful in rapid detection and estimation of biological molecules that demonstrate Raman shifts. Hence, a relatively low cost and portable Raman spectrometer was designed with the commercially available components. The compatible software for its use like the graphical user interface and the calibration program were developed. With this spectrometer the Raman shifts obtained with the standard compounds—benzene, chloroform and glacial acetic acid, were quite compatible with the available standard reports. Then, piperine was estimated in black pepper (Piper nigrum) seed extracts and the coefficient of determination (R2) of 0.98 was obtained for the regression between the high performance liquidchromatography estimates and those based on the Raman spectrometer. The spectrometer can be used for other marker molecules in plants and their products by suitable modifications in the software.
IEEE Transactions on Sustainable Energy ( IF 8.31 ) Pub Date: 2022-05-19 , DOI:
10.1080/00387010.2022.2074042
AbstractThe level of applied microwave power is a critical parameter for the quality of the dried product in microwave drying. It is impossible to assess the applied power of the dried product with the naked eye. This work aimed to predict the applied power of black carrot powders using a chromameter and near-infrared reflectance spectroscopy with partial least squares regression. A good correlation was found between applied power, color parameters, and near-infrared reflectance. The near-infrared spectroscopy predicted the applied power with better performance (R2 = 0.99) and can be utilized to appraise the applied power of black carrot powders with acceptable accuracy.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | ENERGY & FUELS 能源与燃料2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
7.30 | 61 | Science Citation Index Expanded | Not |
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